Cas no 1889-65-2 (Benzene-1,2,4-tricarbaldehyde)
Benzene-1,2,4-tricarbaldehyde structure
Product Name:Benzene-1,2,4-tricarbaldehyde
CAS No:1889-65-2
MF:C9H6O3
MW:162.142142772675
CID:2196115
Update Time:2023-08-06
Benzene-1,2,4-tricarbaldehyde Chemical and Physical Properties
Names and Identifiers
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- Benzene-1,2,4-tricarbaldehyde
- 1,2,4-Benzenetricarbaldehyde
- 3,4-dioxomethyl-benzaldehyde
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- Inchi: 1S/C9H6O3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-6H
- InChI Key: JMRQKWYIMBFUBZ-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=O)C=CC=1C=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 188
- Topological Polar Surface Area: 51.2
Benzene-1,2,4-tricarbaldehyde Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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